Cas no 1354009-94-1 (2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone)

• Product Name: 2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone
• CAS No: 1354009-94-1
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 2161617
• Update Time: 2025-06-14

2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-((r)-3-methoxy-pyrrolidin-1-yl)-ethanone
• (R)-2-Amino-1-(3-methoxypyrrolidin-1-yl)ethanone
• AM96292
• 2-Amino-1-((R)-3-methoxypyrrolidin-1-yl)ethanone
• 2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone

• Inchi： 1S/C7H14N2O2/c1-11-6-2-3-9(5-6)7(10)4-8/h6H,2-5,8H2,1H3/t6-/m1/s1
• InChI Key： NWFUOELYCJKPNX-ZCFIWIBFSA-N
• SMILES： O(C)[C@H]1CN(C(CN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone

Comprehensive Overview of 2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone (CAS No. 1354009-94-1)

2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone, with the CAS number 1354009-94-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique pyrrolidine backbone, which is a common motif in many bioactive molecules. The presence of the methoxy group and the amino functionality makes it a versatile intermediate for the synthesis of more complex structures. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's chiral center, derived from the (R)-3-methoxy-pyrrolidine moiety, is a critical feature that influences its biological activity. Chirality often plays a pivotal role in the efficacy and safety of pharmaceutical agents, making 2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone a valuable subject for stereochemical studies. Recent advancements in asymmetric synthesis have enabled more efficient production of such chiral compounds, addressing the growing demand for enantiomerically pure substances in the pharmaceutical industry.

In the context of current research trends, 2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone is often discussed alongside topics like neurodegenerative diseases and precision medicine. For instance, its structural similarity to known dopamine receptor modulators has sparked interest in its potential role in treating conditions like Parkinson's disease. Additionally, the compound's hydrogen-bonding capabilities and solubility profile make it a candidate for drug formulation optimization, a hot topic in pharmaceutical sciences.

From a synthetic chemistry perspective, the compound's CAS no 1354009-94-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Researchers often explore its reaction pathways and derivatization potential, particularly in the context of green chemistry and sustainable synthesis. The push for environmentally friendly methodologies has led to innovations in catalytic processes that could be applied to this compound.

Another area of interest is the compound's spectroscopic characterization. Techniques such as NMR, IR, and mass spectrometry are routinely used to confirm its structure and purity. These analytical methods are crucial for quality control in large-scale production, ensuring that the compound meets the stringent standards required for pharmaceutical applications.

In summary, 2-Amino-1-((R)-3-methoxy-pyrrolidin-1-yl)-ethanone (CAS No. 1354009-94-1) is a multifaceted compound with broad implications in medicinal chemistry and drug development. Its unique structural features, combined with the growing emphasis on chiral therapeutics and sustainable synthesis, position it as a key player in ongoing research efforts. As the scientific community continues to unravel its potential, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.